Cas no 1805724-86-0 (2-(Methylthio)-4-(2-oxopropyl)mandelic acid)

• Product Name: 2-(Methylthio)-4-(2-oxopropyl)mandelic acid
• CAS No: 1805724-86-0
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 4797281
• Update Time: 2025-06-10

2-(Methylthio)-4-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O4S/c1-7(13)5-8-3-4-9(10(6-8)17-2)11(14)12(15)16/h3-4,6,11,14H,5H2,1-2H3,(H,15,16)
• InChI Key： FQOGATZTJAOXPK-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1C(C(=O)O)O)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 1
• Topological Polar Surface Area: 99.9

Additional information on 2-(Methylthio)-4-(2-oxopropyl)mandelic acid

Introduction to 2-(Methylthio)-4-(2-oxopropyl)mandelic Acid (CAS No. 1805724-86-0) and Its Emerging Applications in Chemical Biology

2-(Methylthio)-4-(2-oxopropyl)mandelic acid, identified by the chemical identifier CAS No. 1805724-86-0, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular architecture and potential biological activities. This compound belongs to a class of derivatives that combine a mandelic acid backbone with functional groups capable of interacting with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 2-(Methylthio)-4-(2-oxopropyl)mandelic acid features a phenyl ring substituted with both a methylthio (-SCH₃) group at the 2-position and a (2-oxopropyl) group at the 4-position. This specific arrangement introduces both electrophilic and nucleophilic centers, which can be exploited for various biochemical interactions. The presence of the thioether linkage and the ester-like functionality at the 2-oxopropyl group suggests potential roles in enzyme inhibition, receptor binding, or as a precursor in synthesizing more complex bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of mandelic acid derivatives. The methylthio moiety, in particular, has been associated with various biological effects, including anti-inflammatory and antimicrobial properties. Studies have shown that sulfur-containing compounds can modulate enzyme activity by participating in redox reactions or by acting as competitive inhibitors of certain metabolic pathways. The (2-oxopropyl) group further enhances the compound's versatility, allowing for modifications that could improve solubility, bioavailability, or target specificity.

Recent research has begun to uncover the therapeutic implications of compounds like 2-(Methylthio)-4-(2-oxopropyl)mandelic acid. For instance, studies have demonstrated its potential role in modulating pathways associated with neurodegenerative diseases. The ability of this compound to interact with specific enzymes or receptors may provide insights into novel therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease, where modulation of protein aggregation and oxidative stress is crucial. Additionally, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

The synthesis of 2-(Methylthio)-4-(2-oxopropyl)mandelic acid presents an interesting challenge due to the need for precise functionalization at multiple positions on the benzene ring. Advanced synthetic techniques, such as cross-coupling reactions and selective hydrogenation, are employed to achieve the desired regioselectivity. The development of efficient synthetic routes not only facilitates laboratory-scale production but also opens avenues for large-scale manufacturing, which is essential for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(Methylthio)-4-(2-oxopropyl)mandelic acid with biological targets. These studies often involve docking simulations to predict how the compound might bind to enzymes or receptors at an atomic level. The results from such simulations can guide medicinal chemists in designing derivatives with enhanced affinity or selectivity. Furthermore, quantum mechanical calculations have been used to elucidate reaction mechanisms involving this compound, providing insights into its reactivity and potential transformation pathways.

The pharmacokinetic profile of 2-(Methylthio)-4-(2-oxopropyl)mandelic acid is another critical area of investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for assessing its therapeutic potential and safety profile. Advances in metabolomics and proteomics have enabled researchers to gain deeper insights into these processes by analyzing changes in metabolite levels or protein expression following administration of the compound.

In conclusion,2-(Methylthio)-4-(2-oxopropyl)mandelic acid (CAS No.1805724-86-0) represents a fascinating subject of study in chemical biology. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover its biological activities and optimize its synthetic pathways, this compound holds promise as a valuable tool in both academic research and industrial applications.